Cas no 1051941-67-3 (2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride)

• Product Name: 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride
• CAS No: 1051941-67-3
• MF: C₁₃H₂₄Cl₂N₂O₂
• MW: 311.247861862183
• CID: 3110513
• PubChem ID: 16255404
• Update Time: 2025-06-07

2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[(1-morpholin-4-ylcyclohexyl)methyl]acetamide hydrochloride
• 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride
• 1051941-67-3
• CS-0234619
• EN300-14457
• 2-chloro-N-{[1-(morpholin-4-yl)cyclohexyl]methyl}acetamidehydrochloride
• 2-chloro-N-{[1-(morpholin-4-yl)cyclohexyl]methyl}acetamide hydrochloride
• G37898
• 2-chloro-N-[(1-morpholin-4-ylcyclohexyl)methyl]acetamide;hydrochloride
• Z104442534
• AKOS030701447

• Inchi： 1S/C13H23ClN2O2.ClH/c14-10-12(17)15-11-13(4-2-1-3-5-13)16-6-8-18-9-7-16;/h1-11H2,(H,15,17);1H
• InChI Key： UAUOSYQSDMQSPV-UHFFFAOYSA-N
• SMILES： ClCC(NCC1(CCCCC1)N1CCOCC1)=O.Cl

Computed Properties

• Exact Mass: 310.1214834Da
• Monoisotopic Mass: 310.1214834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride

Professional Introduction to Compound with CAS No. 1051941-67-3 and Product Name: 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride

The compound in question, identified by the CAS number 1051941-67-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride, provides a detailed structural description, highlighting its molecular composition and functional groups. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry.

At the core of understanding this compound lies its chemical structure, which is characterized by the presence of a chloro group, an acetamide moiety, and a morpholinocyclohexyl side chain. The chloro group is known to enhance the electrophilicity of the molecule, facilitating various chemical reactions and interactions with biological targets. The acetamide group introduces a polar nature to the compound, which is often crucial for its solubility and interaction with biological systems. The morpholinocyclohexyl side chain adds complexity to the molecule, potentially influencing its pharmacokinetic properties and binding affinity to biological receptors.

Recent advancements in pharmaceutical research have demonstrated the importance of structural modifications in drug design. The compound 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride exemplifies this principle, as its unique structure allows for multiple interactions with biological targets. This has led to its investigation in various therapeutic areas, including oncology, neurology, and inflammation management. The hydrochloride salt form of the compound enhances its stability and bioavailability, making it a more viable candidate for clinical applications.

In oncology research, compounds with similar structural features have shown potential in inhibiting key enzymes involved in cancer cell proliferation. The chloro group and the morpholinocyclohexyl moiety are particularly noteworthy, as they can modulate the activity of enzymes such as kinases and phosphodiesterases. Preclinical studies have indicated that this compound may exhibit inhibitory effects on several cancer-related pathways, offering a promising lead for further development.

Neurological disorders represent another area where this compound has shown promise. The ability of 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride to interact with central nervous system receptors has been explored in models of neurodegenerative diseases. Its molecular structure suggests potential interactions with receptors involved in neurotransmitter release and modulation, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action in these contexts.

Inflammation management is yet another therapeutic area where this compound has been investigated. Chronic inflammation is a hallmark of many diseases, and compounds that can modulate inflammatory pathways are highly sought after. The presence of the acetamide group in 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride suggests potential interactions with inflammatory mediators and cytokines. Preliminary studies have indicated that this compound may possess anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and crystallization play key roles in the synthesis process. The hydrochloride salt form is particularly important, as it enhances the solubility and stability of the compound, making it more suitable for formulation into drug products.

Quality control and analytical methods are essential for ensuring the consistency and safety of pharmaceutical compounds. For 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride, techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify its identity and purity. These analytical methods provide detailed information about the molecular structure and impurities present in the compound, ensuring that it meets regulatory standards before being used in clinical trials or drug formulations.

The pharmacokinetic properties of 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride are another critical aspect that has been studied extensively. These properties include absorption, distribution, metabolism, excretion (ADME), which determine how the compound behaves within the body after administration. Understanding these properties is essential for optimizing dosing regimens and predicting potential side effects. Advanced computational models have been used to simulate these processes, providing valuable insights into the compound's behavior before expensive experimental studies are conducted.

Regulatory considerations play a significant role in the development of new pharmaceutical compounds. For 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride, compliance with guidelines set forth by agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) is necessary before it can be approved for clinical use. This involves submitting comprehensive data on its safety, efficacy, quality control, and pharmacokinetics through regulatory filings such as Investigational New Drug (IND) applications.

The future prospects for 2-chloro-N-[(1-morpholinocyclohexyl)methyl]acetamide;hydrochloride are promising given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanisms of action across different therapeutic areas while exploring novel synthetic routes to improve yield and scalability. Collaborations between academic institutions, biotechnology companies, and pharmaceutical firms are likely to drive innovation in this field.